Cas no 2229337-65-7 (2-(2-chloro-6-methylpyridin-3-yl)propanal)

• Product Name: 2-(2-chloro-6-methylpyridin-3-yl)propanal
• CAS No: 2229337-65-7
• MF: C₉H₁₀ClNO
• MW: 183.634801387787
• CID: 6547721
• PubChem ID: 165778163
• Update Time: 2025-06-09

2-(2-chloro-6-methylpyridin-3-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-6-methylpyridin-3-yl)propanal
• 2229337-65-7
• EN300-1980126

• Inchi： 1S/C9H10ClNO/c1-6(5-12)8-4-3-7(2)11-9(8)10/h3-6H,1-2H3
• InChI Key： DTQWDLBZRRSUGV-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C)N=1)C(C=O)C

Computed Properties

• Exact Mass: 183.0450916g/mol
• Monoisotopic Mass: 183.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 30Ų

Additional information on 2-(2-chloro-6-methylpyridin-3-yl)propanal

Comprehensive Overview of 2-(2-chloro-6-methylpyridin-3-yl)propanal (CAS No. 2229337-65-7): Properties, Applications, and Industry Insights

In the realm of specialty chemicals, 2-(2-chloro-6-methylpyridin-3-yl)propanal (CAS No. 2229337-65-7) has garnered significant attention due to its versatile applications in pharmaceuticals, agrochemicals, and material science. This compound, characterized by its pyridine backbone and propanal functional group, serves as a critical intermediate in synthetic chemistry. Its unique molecular structure, featuring a chloro substituent at the 2-position and a methyl group at the 6-position, enables selective reactivity in cross-coupling reactions and nucleophilic additions.

The growing demand for heterocyclic compounds in drug discovery has propelled research into 2-(2-chloro-6-methylpyridin-3-yl)propanal. Recent studies highlight its role in synthesizing bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. Researchers are also exploring its potential in green chemistry applications, aligning with the global push for sustainable synthesis methods. The compound’s CAS No. 2229337-65-7 is frequently cited in patent literature, underscoring its industrial relevance.

From an analytical perspective, 2-(2-chloro-6-methylpyridin-3-yl)propanal exhibits distinct spectroscopic properties. Nuclear magnetic resonance (NMR) spectra reveal characteristic peaks for the pyridine ring protons and the aldehyde hydrogen, while mass spectrometry confirms its molecular weight. These features facilitate quality control in large-scale production. Notably, the compound’s stability under ambient conditions makes it a practical choice for high-throughput screening in pharmaceutical labs.

Industry trends indicate rising searches for "pyridine derivatives in drug design" and "chloro-methylpyridine applications," reflecting the compound’s relevance to current R&D priorities. Environmental considerations have also spurred interest in "eco-friendly synthesis of propanal derivatives," where CAS No. 2229337-65-7 serves as a case study for optimizing reaction yields while minimizing waste. Regulatory compliance remains a key discussion point, with manufacturers emphasizing GMP-grade production protocols.

In agrochemical applications, 2-(2-chloro-6-methylpyridin-3-yl)propanal contributes to the synthesis of novel crop protection agents. Its structural motifs are leveraged to enhance pesticidal activity while reducing environmental persistence—a priority addressed in recent "green pesticide formulation" research. The compound’s compatibility with microwave-assisted synthesis further aligns with industrial efficiency goals.

Emerging technologies like AI-assisted molecular modeling have accelerated the exploration of 2229337-65-7 derivatives, with computational studies predicting improved bioavailability profiles. This intersects with frequent search queries about "machine learning in chemical discovery," demonstrating how traditional compounds gain new relevance through technological convergence. Storage and handling recommendations for the compound typically emphasize protection from moisture, given the aldehyde group’s sensitivity.

The global market for fine chemicals continues to drive innovation around 2-(2-chloro-6-methylpyridin-3-yl)propanal, particularly in Asia-Pacific regions where pharmaceutical outsourcing thrives. Quality benchmarks for CAS No. 2229337-65-7 now include stringent impurity profiling, responding to FDA and EMA guidelines for pharmaceutical intermediates. These developments position the compound as a benchmark in the chiral aldehyde category.

Future research directions may explore the compound’s utility in photocatalysis or electrochemical synthesis—topics trending in academic literature. As synthetic methodologies evolve, 2-(2-chloro-6-methylpyridin-3-yl)propanal exemplifies how classical structures adapt to modern chemistry’s demands, bridging fundamental science and industrial applications.